Cas no 131060-14-5 (NB-598)

• Product Name: NB-598
• CAS No: 131060-14-5
• MF: C₂₇H₃₁NOS₂
• MW: 449.671144723892
• MDL: MFCD00898838
• CID: 145871
• Update Time: 2025-04-19

NB-598 Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-([3,3'-bithiophen]-5-ylmethoxy)-N-[(2E)-6,6-dimethyl-2-hepten-4-yn-1-yl]-N-ethyl-
• (E)-N-ethyl-6,6-dimethyl-N-[[3-[(4-thiophen-3-ylthiophen-2-yl)methoxy]phenyl]methyl]hept-2-en-4-yn-1-amine
• Benzenemethanamine,3-([3,3'-bithiophen]-5-ylmethoxy)-N-[(2E)-6,6-dimethyl-2-hepten-4-yn-1-yl]-...
• NB-598
• (E)-N-(6,6-dimethyl-2-hepten-4-ynyl)-N-ethyl-3-[4-(3-thienyl)-2-thienylmethyloxy]benzylamine
• (E)-N-(6,6-dimethyl-2-hepten-4-ynyl)-N-ethyl-3-[4-(thien-3-yl)-thien-2-ylmethyloxy]benzylamine
• (E)-N-ethyl-N-(6,6-dimethyl-2-hepten-4-ynyl)-3-[(3,3'-bithiophen-5-yl)methoxy]benzenemethanamine
• AC1O5YMV
• CHEBI:136374
• CHEMBL27885
• DCL000019
• Dermolastin
• DNC000998
• NB598

• MDL： MFCD00898838
• Inchi： 1S/C27H31NOS2/c1-5-28(14-8-6-7-13-27(2,3)4)18-22-10-9-11-25(16-22)29-19-26-17-24(21-31-26)23-12-15-30-20-23/h6,8-12,15-17,20-21H,5,14,18-19H2,1-4H3/b8-6+
• InChI Key： KIRGLCXNEVICOG-SOFGYWHQSA-N
• SMILES： S1C=C(C2=CSC=C2)C=C1COC1=CC=CC(=C1)CN(C/C=C/C#CC(C)(C)C)CC

Computed Properties

• Exact Mass: 449.18493
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 9

Experimental Properties

• Melting Point: ~60 °C
• Solubility: DMSO: 14 mg/mL
• PSA: 12.47

NB-598 Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes